Cas no 1466514-82-8 (2-(azetidin-3-yl)-2-methylpropanenitrile)
2-(azetidin-3-yl)-2-methylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1466514-82-8
- 2-(azetidin-3-yl)-2-methylpropanenitrile
- EN300-7233565
- SCHEMBL15336784
- SB22682
-
- Inchi: 1S/C7H12N2/c1-7(2,5-8)6-3-9-4-6/h6,9H,3-4H2,1-2H3
- InChI Key: YKHULRORHKZNGY-UHFFFAOYSA-N
- SMILES: N1CC(C1)C(C#N)(C)C
Computed Properties
- Exact Mass: 124.100048391g/mol
- Monoisotopic Mass: 124.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 35.8Ų
2-(azetidin-3-yl)-2-methylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7233565-0.05g |
2-(azetidin-3-yl)-2-methylpropanenitrile |
1466514-82-8 | 95.0% | 0.05g |
$528.0 | 2025-03-12 | |
| Enamine | EN300-7233565-0.1g |
2-(azetidin-3-yl)-2-methylpropanenitrile |
1466514-82-8 | 95.0% | 0.1g |
$553.0 | 2025-03-12 | |
| Enamine | EN300-7233565-0.25g |
2-(azetidin-3-yl)-2-methylpropanenitrile |
1466514-82-8 | 95.0% | 0.25g |
$579.0 | 2025-03-12 | |
| Enamine | EN300-7233565-0.5g |
2-(azetidin-3-yl)-2-methylpropanenitrile |
1466514-82-8 | 95.0% | 0.5g |
$604.0 | 2025-03-12 | |
| Enamine | EN300-7233565-1.0g |
2-(azetidin-3-yl)-2-methylpropanenitrile |
1466514-82-8 | 95.0% | 1.0g |
$629.0 | 2025-03-12 | |
| Enamine | EN300-7233565-2.5g |
2-(azetidin-3-yl)-2-methylpropanenitrile |
1466514-82-8 | 95.0% | 2.5g |
$1050.0 | 2025-03-12 | |
| Enamine | EN300-7233565-5.0g |
2-(azetidin-3-yl)-2-methylpropanenitrile |
1466514-82-8 | 95.0% | 5.0g |
$1750.0 | 2025-03-12 | |
| Enamine | EN300-7233565-10.0g |
2-(azetidin-3-yl)-2-methylpropanenitrile |
1466514-82-8 | 95.0% | 10.0g |
$3152.0 | 2025-03-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1894-100.0mg |
2-(azetidin-3-yl)-2-methyl-propanenitrile |
1466514-82-8 | 95% | 100.0mg |
¥1280.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1894-250.0mg |
2-(azetidin-3-yl)-2-methyl-propanenitrile |
1466514-82-8 | 95% | 250.0mg |
¥2052.0000 | 2025-04-12 |
2-(azetidin-3-yl)-2-methylpropanenitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-(azetidin-3-yl)-2-methylpropanenitrile
Introduction to 2-(Azetidin-3-yl)-2-methylpropanenitrile (CAS No. 1466514-82-8)
2-(Azetidin-3-yl)-2-methylpropanenitrile, with the CAS number 1466514-82-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique azetidine ring structure, which imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.
The molecular formula of 2-(azetidin-3-yl)-2-methylpropanenitrile is C8H13N3, and its molecular weight is approximately 147.20 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These physical properties make it suitable for use in a variety of experimental conditions, including in vitro assays and animal models.
One of the key areas of research involving 2-(azetidin-3-yl)-2-methylpropanenitrile is its potential as a lead compound for the development of novel therapeutic agents. Recent studies have shown that this compound possesses potent activity against various biological targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(azetidin-3-yl)-2-methylpropanenitrile acts as a selective inhibitor of a specific kinase enzyme, which is implicated in the progression of certain types of cancer.
In addition to its pharmacological properties, 2-(azetidin-3-yl)-2-methylpropanenitrile has been investigated for its ability to modulate signaling pathways involved in neurodegenerative diseases. A research team from the University of California, San Francisco, reported in a 2020 paper that this compound effectively reduces the aggregation of misfolded proteins associated with Alzheimer's disease. This finding suggests that 2-(azetidin-3-yl)-2-methylpropanenitrile could be a promising candidate for further development as a neuroprotective agent.
The synthetic route for producing 2-(azetidin-3-yl)-2-methylpropanenitrile has been well-documented in the literature. A common method involves the reaction of 3-aminoazetidine with 2-bromopropanenitrile under mild conditions, followed by purification via column chromatography. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production and commercialization.
In terms of safety and toxicity, preliminary studies have indicated that 2-(azetidin-3-yl)-2-methylpropanenitrile exhibits low cytotoxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety profile, especially in long-term use. Preclinical studies are currently underway to evaluate the compound's pharmacokinetics, biodistribution, and potential side effects.
The potential applications of 2-(azetidin-3-yl)-2-methylpropanenitrile extend beyond pharmaceuticals. Its unique chemical structure makes it an attractive building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers at the Institute of Organic Chemistry have used this compound as a starting material to develop novel antimicrobial agents with broad-spectrum activity against both Gram-positive and Gram-negative bacteria.
In conclusion, 2-(azetidin-3-yl)-2-methylpropanenitrile (CAS No. 1466514-82-8) represents an exciting opportunity for advancing research and development in multiple areas of chemistry and biology. Its promising pharmacological properties, coupled with its favorable synthetic accessibility and safety profile, make it a valuable compound for further exploration and potential commercialization. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the future landscape of medicinal chemistry.
1466514-82-8 (2-(azetidin-3-yl)-2-methylpropanenitrile) Related Products
- 392661-03-9(Pentanenitrile,5-(dimethylamino)-2-methyl-)
- 392661-04-0(Pentanenitrile,5-(dimethylamino)-4-methyl-)
- 1545354-19-5((1-Methyl-azetidin-3-yl)-acetonitrile)
- 1205750-84-0(2-(Azetidin-3-yl)acetonitrile)
- 161959-11-1(1-Methylazepane-3-carbonitrile)
- 10404-31-6(Pentanenitrile,5-(dimethylamino)-2,2-bis(1-methylethyl)-)
- 392661-01-7(Pentanenitrile, 5-[(4-cyano-2-methylbutyl)amino]-2-methyl-)
- 3582-37-4(2-[2-(dimethylamino)ethyl]-3-methyl-2-(propan-2-yl)butanenitrile)
- 1206229-14-2(3-methylpyrrolidine-3-carbonitrile)
- 1423057-36-6(2-(Azetidin-3-yl)acetonitrile hydrochloride)